![molecular formula C15H24N2O2S B4061908 ethyl 4-{methyl[(3-methyl-2-thienyl)methyl]amino}piperidine-1-carboxylate CAS No. 1269145-77-8](/img/structure/B4061908.png)
ethyl 4-{methyl[(3-methyl-2-thienyl)methyl]amino}piperidine-1-carboxylate
Overview
Description
Ethyl 4-{methyl[(3-methyl-2-thienyl)methyl]amino}piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H24N2O2S and its molecular weight is 296.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.15584919 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticancer Activity
One study focused on the synthesis of propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole, evaluating them as potential anticancer agents. The compounds exhibited promising anticancer properties, suggesting the potential of ethyl 4-{methyl[(3-methyl-2-thienyl)methyl]amino}piperidine-1-carboxylate derivatives in cancer therapy (Rehman et al., 2018).
Synthesis and Chemical Properties
Research into the synthesis and chemical properties of related compounds includes the development of highly functionalized tetrahydropyridines through [4 + 2] annulation processes, showcasing the compound's versatility in organic synthesis (Zhu et al., 2003). Additionally, alkoxycarbonylpiperidines have been utilized as N-nucleophiles in palladium-catalyzed aminocarbonylation, highlighting their utility in complex organic transformations (Takács et al., 2014).
Antimicrobial Activity
Derivatives have been synthesized for antimicrobial evaluation, with some showing significant antibacterial and antifungal activities. This includes the development of spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives with noted biological activities (Faty et al., 2010).
Antithrombotic and Cardiovascular Activity
Compounds featuring the this compound structure have been investigated for their potential as antithrombotic agents. For instance, GPIIb/IIIa integrin antagonists with substituted benzamidine structures have been developed, showing promise in the acute phase of antithrombotic treatment (Hayashi et al., 1998).
Antibacterial and Antifungal Activities
Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, indicating their potential use in tuberculosis treatment. Some of these compounds exhibited significant activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, along with low cytotoxicity, marking them as potential candidates for further antituberculosis drug development (Jeankumar et al., 2013).
Properties
IUPAC Name |
ethyl 4-[methyl-[(3-methylthiophen-2-yl)methyl]amino]piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c1-4-19-15(18)17-8-5-13(6-9-17)16(3)11-14-12(2)7-10-20-14/h7,10,13H,4-6,8-9,11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOVQGMPXEKWMTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)N(C)CC2=C(C=CS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301126755 | |
Record name | 1-Piperidinecarboxylic acid, 4-[methyl[(3-methyl-2-thienyl)methyl]amino]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301126755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1269145-77-8 | |
Record name | 1-Piperidinecarboxylic acid, 4-[methyl[(3-methyl-2-thienyl)methyl]amino]-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1269145-77-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidinecarboxylic acid, 4-[methyl[(3-methyl-2-thienyl)methyl]amino]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301126755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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